Cas no 1503969-18-3 (2-Fluoro-2-(5-fluoropyridin-3-yl)acetic acid)

• Product name: 2-Fluoro-2-(5-fluoropyridin-3-yl)acetic acid
• CAS No: 1503969-18-3
• MF: C₇H₅F₂NO₂
• MW: 173.116908788681
• MDL: MFCD21862824
• CID: 5602532
• PubChem ID: 79366060

2-Fluoro-2-(5-fluoropyridin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1138448
• 2-fluoro-2-(5-fluoropyridin-3-yl)aceticacid
• 2-fluoro-2-(5-fluoropyridin-3-yl)acetic acid
• 1503969-18-3
• AKOS017919446
• 3-Pyridineacetic acid, α,5-difluoro-
• 2-Fluoro-2-(5-fluoropyridin-3-yl)acetic acid

• MDL： MFCD21862824
• Inchi： 1S/C7H5F2NO2/c8-5-1-4(2-10-3-5)6(9)7(11)12/h1-3,6H,(H,11,12)
• InChI Key： RGWYMDHZEHJPMX-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1C=NC=C(C=1)F

Computed Properties

• Exact Mass: 173.02883473g/mol
• Monoisotopic Mass: 173.02883473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.436±0.06 g/cm3(Predicted)
• Boiling Point: 290.9±35.0 °C(Predicted)
• pka: 2.13±0.21(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives